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Compound of Interest

Compound Name: 4-(Cyclopentyloxy)benzaldehyde

Cat. No.: B066384

An In-depth Guide to 4-(Cyclopentyloxy)benzaldehyde

This technical guide provides essential information regarding the molecular properties of 4-
(Cyclopentyloxy)benzaldehyde, a compound relevant to researchers, scientists, and
professionals in drug development and organic synthesis.

Core Molecular Data

4-(Cyclopentyloxy)benzaldehyde is an aromatic compound featuring a benzaldehyde
structure substituted with a cyclopentyloxy group. This substitution influences its physical and
chemical properties, making it a valuable intermediate in the synthesis of more complex
molecules, particularly in the pharmaceutical and agrochemical sectors.

The fundamental molecular characteristics of this compound are summarized below.

Property Value Citations
Chemical Formula C12H1402 [L112][31[41[5]
Molecular Weight 190.24 g/mol [11[4115]
CAS Number 164520-98-3 [11[2]13][4]

Logical Relationship of Molecular Properties
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The relationship between the compound's name, its elemental composition (formula), and its
calculated mass (molecular weight) is a foundational concept in chemistry. The IUPAC name
defines the structure, from which the molecular formula is derived, and the molecular weight is
calculated based on this formula.

4-(Cyclopentyloxy)benzaldehyde

Defines Structure & Composition

Molecular Formula
Ci12H1402

Determines Mass

Molecular Weight
190.24 g/mol

Click to download full resolution via product page

Fig. 1. Relationship between Compound Name, Formula, and Molecular Weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-(Cyclopentyloxy)benzaldehyde molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b066384#4-cyclopentyloxy-benzaldehyde-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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